![molecular formula C10H16N2O2 B2430741 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one CAS No. 2176573-39-8](/img/structure/B2430741.png)
1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one, commonly known as PP2A inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications in various diseases. PP2A inhibitor is a small molecule that inhibits the activity of protein phosphatase 2A (PP2A), a critical enzyme involved in various cellular processes, including cell growth, differentiation, and apoptosis.
Mechanism Of Action
1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor exerts its effects by inhibiting the activity of 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one, a critical enzyme involved in the dephosphorylation of various proteins. 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one is involved in various cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one activity has been implicated in various diseases, including cancer and neurodegenerative disorders. 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor binds to the catalytic subunit of 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one, thereby inhibiting its activity and leading to the accumulation of phosphorylated proteins.
Biochemical and Physiological Effects
1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor has been shown to induce apoptosis in cancer cells by inhibiting the activity of 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one. Furthermore, 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor has been shown to reduce the accumulation of toxic protein aggregates in the brain, which is a hallmark of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor has also been shown to inhibit the replication of various viruses, including HIV and HCV.
Advantages And Limitations For Lab Experiments
One of the advantages of 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor is its specificity for 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one, which allows for targeted inhibition of this critical enzyme. However, one limitation of 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor is its potential toxicity, which may limit its therapeutic applications in vivo.
Future Directions
Future research on 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor should focus on identifying more specific and potent inhibitors that can be used in vivo for the treatment of various diseases. Furthermore, the potential toxicity of 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor should be further investigated to determine its safety profile in vivo. Finally, the role of 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor in the regulation of other cellular processes, such as autophagy and DNA repair, should be explored to identify new therapeutic applications for this compound.
Synthesis Methods
The synthesis of 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor involves the reaction of piperazine with 2-bromo-1-(4-methoxyphenyl) ethanone followed by the addition of isopropylamine and acetic anhydride. The final product is obtained after purification through column chromatography.
Scientific Research Applications
1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and viral infections. Research has shown that 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor can induce apoptosis in cancer cells by inhibiting the activity of 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one, which is often dysregulated in cancer cells. 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor has also shown promising results in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, by reducing the accumulation of toxic protein aggregates in the brain. Furthermore, 1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one inhibitor has been shown to inhibit the replication of various viruses, including HIV and HCV.
properties
IUPAC Name |
1-propan-2-yl-4-prop-2-enoylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c1-4-9(13)11-5-6-12(8(2)3)10(14)7-11/h4,8H,1,5-7H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQFOKCKEWICJIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(CC1=O)C(=O)C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Propan-2-yl-4-prop-2-enoylpiperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.